Cas no 391224-18-3 (N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide)

N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide is a specialized organic compound featuring a benzoyl-substituted phenyl group linked to a brominated thiophene carboxamide moiety. Its structural design combines aromatic and heterocyclic components, making it valuable for applications in medicinal chemistry and materials science. The presence of the bromine atom enhances reactivity for further functionalization, while the benzoyl and methyl groups contribute to steric and electronic modulation. This compound is particularly useful as an intermediate in the synthesis of pharmacologically active molecules or advanced materials requiring precise molecular tuning. Its well-defined structure ensures consistency in research and industrial applications, supporting reproducibility in synthetic pathways.

N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide structure

391224-18-3 structure

Product Name:N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide

CAS No:391224-18-3

MF:C₁₉H₁₄BrNO₂S

MW:400.288962841034

CID:6503358

Update Time:2025-10-29

N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide
- 2-Thiophenecarboxamide, N-(2-benzoyl-4-methylphenyl)-5-bromo-
- Inchi： 1S/C19H14BrNO2S/c1-12-7-8-15(21-19(23)16-9-10-17(20)24-16)14(11-12)18(22)13-5-3-2-4-6-13/h2-11H,1H3,(H,21,23)
- InChI Key： SSLXECKYEVVIIC-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=C(C)C=C2C(=O)C2=CC=CC=C2)=O)SC(Br)=CC=1

Experimental Properties

Density: 1.491±0.06 g/cm3(Predicted)
Boiling Point: 487.0±45.0 °C(Predicted)
pka: 11.36±0.70(Predicted)

N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0161-0410-2μmol	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0161-0410-5μmol	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0161-0410-10μmol	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0161-0410-20μmol	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0161-0410-1mg	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0161-0410-2mg	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0161-0410-3mg	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0161-0410-4mg	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0161-0410-5mg	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0161-0410-10mg	N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide	391224-18-3	90%+	10mg	$79.0	2023-05-17

N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide Related Literature

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Related Categories

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Additional information on N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide

N-(2-Benzoyl-4-Methylphenyl)-5-Bromothiophene-2-Carboxamide: A Comprehensive Overview

N-(2-Benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide, with CAS No. 391224-18-3, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a thiophene ring with a benzoyl group and a bromine substituent, making it a versatile building block for advanced materials and drug development.

Recent studies have highlighted the potential of thiophene-based compounds like N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide in the development of organic semiconductors. The thiophene moiety is known for its excellent electronic properties, which make it ideal for applications in flexible electronics and optoelectronic devices. Researchers have demonstrated that the presence of the bromine substituent enhances the compound's stability and electron transport properties, making it a promising candidate for next-generation electronic materials.

In addition to its electronic applications, N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide has shown potential in the field of drug discovery. The benzoyl group and methyl substituent contribute to the compound's bioavailability and pharmacokinetic properties, making it a valuable lead compound for developing new therapeutic agents. Recent studies have explored its role as a modulator of key cellular pathways, offering insights into its potential use in treating various diseases, including cancer and inflammatory disorders.

The synthesis of N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide involves a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These reactions are optimized to ensure high yields and purity, which are critical for its application in both academic research and industrial settings. The compound's stability under various reaction conditions has also been extensively studied, providing valuable information for its large-scale production.

From an environmental perspective, N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide exhibits low toxicity and biodegradability under controlled conditions, making it an eco-friendly choice for sustainable materials development. Its compatibility with green chemistry principles aligns with the growing demand for environmentally responsible chemical processes in modern industries.

In conclusion, N-(2-benzoyl-4-methylphenyl)-5-bromothiophene-2-carboxamide (CAS No. 391224-18-3) is a multifaceted compound with applications spanning materials science, electronics, and pharmaceutical research. Its unique structure and favorable properties make it a valuable asset in advancing cutting-edge technologies and therapies. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.